1-benzyl-2-(2-furyl)-1H-imidazole

• IUPAC Name: 1-benzyl-2-(furan-2-yl)imidazole
• InChI: InChI=1S/C14H12N2O/c1-2-5-12(6-3-1)11-16-9-8-15-14(16)13-7-4-10-17-13/h1-10H,11H2
• InChI Key: XDSFJXOLVUTTJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CN=C2C3=CC=CO3
• Molecular Formula: C14H12N2O
• DSSTOX Substance ID: DTXSID40359640
• Molecular Weight: 224.26 g/mol
• CAS RN: 701224-54-6

Description

1-benzyl-2-(2-furyl)-1H-imidazole, also known as FGIN-1-27, is a synthetic compound that belongs to the imidazole class of compounds. It has been extensively studied for its potential therapeutic applications in various medical fields, including cancer, neurodegenerative diseases, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 1-benzyl-2-(2-furyl)-1H-imidazole is not fully understood. However, it is known to act as an α2-adrenoceptor agonist, which leads to the inhibition of adenylate cyclase and the reduction of intracellular cAMP levels. This, in turn, leads to the inhibition of protein kinase A and the activation of protein phosphatase 2A, which regulates various cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
1-benzyl-2-(2-furyl)-1H-imidazole has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR pathway. Additionally, 1-benzyl-2-(2-furyl)-1H-imidazole has been shown to reduce oxidative stress and inflammation in animal models of neurodegenerative diseases. It has also been shown to improve cardiac function and reduce infarct size in animal models of myocardial infarction.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-2-(2-furyl)-1H-imidazole in lab experiments is its high affinity for the α2-adrenoceptor, which allows for the selective activation of this receptor. However, one of the limitations of using 1-benzyl-2-(2-furyl)-1H-imidazole is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For the study of 1-benzyl-2-(2-furyl)-1H-imidazole include the development of more potent and selective analogs and the investigation of its potential therapeutic applications in other medical fields.

Synthesis Methods

The synthesis of 1-benzyl-2-(2-furyl)-1H-imidazole involves the reaction of 2-acetyl furan with benzylamine in the presence of a catalyst. The reaction yields a mixture of three isomers, of which 1-benzyl-2-(2-furyl)-1H-imidazole is the most active and has the highest affinity for the α2-adrenoceptor. The compound can be purified by column chromatography or recrystallization.

Scientific Research Applications

1-benzyl-2-(2-furyl)-1H-imidazole has been extensively studied for its potential therapeutic applications. The compound has been shown to have anti-tumor activity in various cancer cell lines, including breast cancer, colorectal cancer, and lung cancer. It has also been studied for its neuroprotective effects in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, 1-benzyl-2-(2-furyl)-1H-imidazole has been shown to have cardioprotective effects in animal models of myocardial infarction.